Cas no 393530-62-6 (2H-Pyran-2-methanol,6-ethyl-3,6-dihydro-a,5-dimethyl-a-(1Z)-1-propen-1-yl-,(aR,2R,6R)-)

• Product Name: 2H-Pyran-2-methanol,6-ethyl-3,6-dihydro-a,5-dimethyl-a-(1Z)-1-propen-1-yl-,(aR,2R,6R)-
• CAS No: 393530-62-6
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 299633
• Update Time: 2022-07-26

2H-Pyran-2-methanol,6-ethyl-3,6-dihydro-a,5-dimethyl-a-(1Z)-1-propen-1-yl-,(aR,2R,6R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-methanol,6-ethyl-3,6-dihydro-a,5-dimethyl-a-(1Z)-1-propen-1-yl-,(aR,2R,6R)-
• 2H-Pyran-2-methanol,6-ethyl-3,6-dihydro-a,5-dimethyl-a-(1Z)-1-propenyl-,(aR,2R,6R)- (9CI)
• 2H-Pyran-2-methanol,6-ethyl-3,6-dihydro-alpha,5-dimethyl-alpha-(1Z)-1-propenyl-,(alphaR,2R,6R)-(9CI)

• Inchi： 1S/C13H22O2/c1-5-9-13(4,14)12-8-7-10(3)11(6-2)15-12/h5,7,9,11-12,14H,6,8H2,1-4H3/b9-5-/t11-,12-,13-/m1/s1
• InChI Key： BCMQOESVVWWLMX-JUMGBBNFSA-N
• SMILES： [C@@H]1([C@@](C)(/C=C\C)O)O[C@H](CC)C(C)=CC1

Computed Properties

• Exact Mass: 210.162
• Monoisotopic Mass: 210.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans